2-(1-Adamantyl)-1-(4-benzylpiperazin-1-yl)ethanone

• IUPAC Name: 2-(1-adamantyl)-1-(4-benzylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C23H32N2O/c26-22(16-23-13-19-10-20(14-23)12-21(11-19)15-23)25-8-6-24(7-9-25)17-18-4-2-1-3-5-18/h1-5,19-21H,6-17H2
• InChI Key: UKAYRRKRPIDEBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H32N2O
• Molecular Weight: 352.5 g/mol

Description

2-(1-Adamantyl)-1-(4-benzylpiperazin-1-yl)ethanone, also known as ABE, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. ABE is a member of the piperazine family and is structurally similar to other psychoactive compounds such as MDMA and MDA. However, unlike these compounds, ABE has not been extensively studied for its psychoactive effects. Instead, ABE has been primarily investigated for its potential use as a research tool in various scientific fields.

Scientific Research Applications

Group-Transfer Reactions and Ketimine Formation

Research has shown that 1-Adamantyl- and mesitylazide can react with nickel-carbene complexes at ambient temperature to give ketimines in high yield, highlighting the reactivity of adamantyl derivatives in group-transfer reactions (Harrold et al., 2009).

Synthesis and Cyclization Applications

The synthesis and cyclization of adamantane-containing compounds have been explored, showing the formation of furan derivatives through reactions with triphenyl-λ5-phosphanylidene hydrazinylidene ethanone, indicating the versatility of adamantane derivatives in organic synthesis (Pulina et al., 2015).

Antimicrobial and Anti-Proliferative Activities

Adamantane derivatives have demonstrated antimicrobial and anti-proliferative activities, with specific compounds showing significant activity against bacterial strains and human tumor cell lines, suggesting their potential in developing new therapeutic agents (Al-Mutairi et al., 2019).

Hypoglycemic Activities

Studies have also found that adamantane-isothiourea hybrids exhibit in vivo hypoglycemic activities in diabetic rats, presenting a new avenue for diabetes treatment research (Al-Wahaibi et al., 2017).

Structural and Vibrational Studies

The structural and vibrational properties of adamantane-containing triazole thiones have been investigated, with findings supporting their potential analgesic activities. This research provides insights into the physical and chemical properties of these compounds, relevant for materials science and pharmaceutical applications (Shundalau et al., 2019).